Cas no 130515-71-8 (2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI)
• CAS No: 130515-71-8
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 166189
• PubChem ID: 5479193
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]- (9CI)
• 1-[(1R)-1-[(2S)-1-hydroxypropan-2-yl]oxyethyl]pyrimidine-2,4-dione
• 2',3'-dideoxy-2',3'-secouridine
• 2',3'-Dideoxy-secouridine
• 2,4(1H,3H)-Pyrimidinedione, 1-(1-(2-hydroxy-1-methylethoxy)ethyl)-, (S-(R*,S*))-
• 2,4(1H,3H)-Pyrimidinedione, 1-[1-(2-hydroxy-1-methylethoxy)ethyl]-, [S-(R*,S*)]-
• AC1NUHWQ
• SecoddU
• DTXSID70156588
• 1-[(1R)-1-[(1S)-2-hydroxy-1-methyl-ethoxy]ethyl]pyrimidine-2,4-dione
• 130515-71-8

• Inchi： 1S/C9H14N2O4/c1-6(5-12)15-7(2)11-4-3-8(13)10-9(11)14/h3-4,6-7,12H,5H2,1-2H3,(H,10,13,14)/t6-,7+/m0/s1
• InChI Key： CVDUCKNWPZFFFS-NKWVEPMBSA-N
• SMILES： O([C@@H](C)CO)[C@H](C)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 214.09542
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87